3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide
Overview
Description
3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide is not fully understood, but it is believed to work by targeting specific signaling pathways in cancer cells. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival, leading to the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and survival, as well as induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of other diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide for lab experiments is its high purity and yield. This makes it easier to obtain and use in experiments. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.
Future Directions
There are several future directions for research on 3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide. One potential area of research is its use as a potential anticancer agent in combination with other drugs. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in other disease areas. Finally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic use.
Synthesis Methods
The synthesis of 3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide involves the reaction of 3-methoxybenzoic acid with 1,3,5-trimethylpyrazole-4-carboxylic acid chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound in high yield and purity.
Scientific Research Applications
3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide has been studied for its potential applications in various scientific fields. One of the primary areas of research has been its use as a potential anticancer agent. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further research.
properties
IUPAC Name |
3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-9-13(10(2)17(3)16-9)15-14(18)11-6-5-7-12(8-11)19-4/h5-8H,1-4H3,(H,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGWALLQGILTPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)NC(=O)C2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-(1,3,5-trimethylpyrazol-4-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-bromo-N-[4-(3-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]benzamide](/img/structure/B7458910.png)
![4-chloro-N-[4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-yl]-2-nitrobenzamide](/img/structure/B7458970.png)
![5-chloro-N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]-1-benzofuran-2-carboxamide](/img/structure/B7458976.png)
![2-[2-(2-hydroxyethyl)-1H-benzimidazol-1-yl]-1-(4-methylpiperidin-1-yl)ethanone](/img/structure/B7458983.png)
